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Chemical Identity and Key Data

The table below consolidates the fundamental technical information for Monooctyl phthalate-d4.

Property Detail

IUPAC Name Monooctyl phthalate-d4 [1]

Synonyms Mono-n-octyl phthalate-d4; MOP-d4 [2] [1]

Molecular
Formula

C₁₆H₁₈D₄O₄ [2] [1]

CAS Number 1398065-74-1 [2] [1]

Molecular
Weight

282.37 g/mol [2] [1]

SMILES CCCCCCCCOC(C1=C(C([2H])=C([2H])C([2H])=C1[2H])C(O)=O)=O [2]

Description A deuterium-labeled form of Monooctyl phthalate, which exhibits antimycobacterial

activity (MIC of 20 μg/mL) [2].
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Primary Research Applications

Deuterated compounds like Monooctyl phthalate-d4 are primarily used as tools in quantitative analysis due

to their nearly identical chemical properties to their non-labeled counterparts, aside from mass.

Use as an Internal Standard: This compound is designed for use as an internal standard in

analytical techniques such as LC-MS, GC-MS, and NMR [2]. By adding a known quantity of the
deuterated compound to a sample, scientists can accurately measure the concentration of the non-

labeled target analyte (e.g., Monooctyl phthalate) in complex biological or environmental samples.
Role as a Tracer: It can also be employed as a tracer to study the pharmacokinetic and metabolic

profiles of phthalate compounds during the drug development process [2].

General Workflow for Using an Internal Standard

While the search results do not provide a specific experimental protocol for this compound, the following

diagram illustrates the standard workflow for using a deuterated internal standard in quantitative mass

spectrometry analysis.
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Start: Sample Preparation

1. Add Known Amount of
Deuterated Internal Standard

2. Sample Processing
(Extraction, Derivatization)

3. LC-MS / GC-MS Analysis

4. Data Processing:
Measure Analyte/Standard Ratio

5. Quantification:
Calculate Analyte Concentration

Click to download full resolution via product page

Workflow for using a deuterated internal standard in quantitative analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.medchemexpress.com/monooctyl-phthalate-d4.html?srsltid=AfmBOoqx6tBf1_-sxSAB6neqaekc7hwFN2JFb2PNYw6PTX969skWiBu_
https://www.smolecule.com/products/b12851281#deuterium-labelled-monooctyl-phthalate-structure-c16h18d4o4
https://www.smolecule.com/products/b12851281#deuterium-labelled-monooctyl-phthalate-structure-c16h18d4o4
https://www.smolecule.com/products/b12851281#deuterium-labelled-monooctyl-phthalate-structure-c16h18d4o4
https://www.smolecule.com/products/b12851281#deuterium-labelled-monooctyl-phthalate-structure-c16h18d4o4
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12851281?utm_src=pdf-bulk
https://www.smolecule.com/products/s12851281?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

